Cas no 2901096-87-3 ((6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol)

6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol is a fluorinated and halogenated benzyl alcohol derivative with significant utility in synthetic organic chemistry. Its structural features, including bromo, chloro, and fluoro substituents, make it a versatile intermediate for constructing complex aromatic frameworks, particularly in pharmaceutical and agrochemical applications. The presence of multiple halogens enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the benzhydrol moiety offers functionalization potential. This compound’s well-defined stereoelectronic properties facilitate selective transformations, making it valuable for medicinal chemistry research and ligand design. High purity and stability under standard conditions further support its use in precision synthesis.
(6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol structure
2901096-87-3 structure
Product Name:(6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol
CAS No:2901096-87-3
MF:C13H9BrClFO
MW:315.565365552902
CID:6796178
PubChem ID:171366351
Update Time:2025-10-23

(6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • 2901096-87-3
    • (6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol
    • MFCD34783913
    • Inchi: 1S/C13H9BrClFO/c14-9-6-7-10(15)12(16)11(9)13(17)8-4-2-1-3-5-8/h1-7,13,17H
    • InChI Key: NJKRCVMAGWYRSL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C(C1C=CC=CC=1)O)F)Cl

Computed Properties

  • Exact Mass: 313.95093g/mol
  • Monoisotopic Mass: 313.95093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

(6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602776-25g
(6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol; .
2901096-87-3
25g
€188.50 2024-07-19
abcr
AB602776-100g
(6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol; .
2901096-87-3
100g
€480.70 2024-07-19

Additional information on (6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol

Comprehensive Overview of (6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol (CAS No. 2901096-87-3)

(6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol is a halogenated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, chloro, and fluoro substituents, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its role in developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's CAS number, 2901096-87-3, ensures precise identification in global databases, facilitating regulatory compliance and intellectual property management. Its molecular formula, C13H9BrClFO, highlights its versatility in organic synthesis. Recent studies emphasize its utility in cross-coupling reactions, a hot topic in modern chemistry, where efficiency and selectivity are paramount. This aligns with the industry's shift toward greener methodologies, such as catalysis and flow chemistry, which are frequently searched terms in scientific forums.

From a commercial perspective, (6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol addresses the need for high-purity intermediates in drug discovery. Its halogen-rich structure enables precise modifications, a key requirement for optimizing bioactivity and ADME properties (Absorption, Distribution, Metabolism, Excretion). These aspects resonate with trending queries like "how to improve drug solubility" or "halogen effects in medicinal chemistry," making this compound highly relevant to current research.

In agrochemical applications, the compound's halogenated phenyl moiety is instrumental in designing pesticides with enhanced environmental stability. This ties into the broader discussion of sustainable agriculture, a topic dominating search engines due to climate change concerns. Its potential to reduce application frequency while maintaining efficacy positions it as a candidate for next-generation crop protection solutions.

Quality control of 2901096-87-3 involves advanced analytical techniques like HPLC and NMR, ensuring batch-to-batch consistency—a critical factor for regulatory submissions. This aligns with frequent industry searches for "QC standards in chemical manufacturing" and "impurity profiling," underscoring its practical importance. Furthermore, the compound's stability under various storage conditions makes it a reliable choice for long-term R&D projects.

In summary, (6-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol exemplifies innovation in specialty chemicals. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, cater to pressing industry needs while addressing sustainability challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision chemistry—a term gaining traction in both academic and industrial circles.

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